Cas no 667901-44-2 (3-methanesulfonyl-N-methylbenzene-1-sulfonamide)

• Product Name: 3-methanesulfonyl-N-methylbenzene-1-sulfonamide
• CAS No: 667901-44-2
• MF: C₈H₁₁NO₄S₂
• MW: 249.307239770889
• CID: 5958742
• PubChem ID: 56694056
• Update Time: 2025-06-12

3-methanesulfonyl-N-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-methanesulfonyl-N-methylbenzene-1-sulfonamide
• EN300-1452994
• 667901-44-2
• SCHEMBL8272569

• Inchi： 1S/C8H11NO4S2/c1-9-15(12,13)8-5-3-4-7(6-8)14(2,10)11/h3-6,9H,1-2H3
• InChI Key： SYWUXSLNOMKJSI-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C=1)S(NC)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 249.01295018g/mol
• Monoisotopic Mass: 249.01295018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 97.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-methanesulfonyl-N-methylbenzene-1-sulfonamide

Latest Research on 3-Methanesulfonyl-N-methylbenzene-1-sulfonamide (CAS: 667901-44-2) in Chemical Biology and Pharmaceutical Applications

3-Methanesulfonyl-N-methylbenzene-1-sulfonamide (CAS: 667901-44-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This sulfonamide derivative exhibits unique structural features that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development, particularly in targeting enzyme inhibition and modulating protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-methanesulfonyl-N-methylbenzene-1-sulfonamide shows potent inhibitory activity against carbonic anhydrase isoforms, with particular selectivity for CA IX and XII, which are overexpressed in hypoxic tumor environments. The research team employed X-ray crystallography to elucidate the binding mode of this compound, revealing key interactions with the zinc ion in the enzyme's active site. These findings suggest potential applications in cancer therapy, especially for tumors resistant to conventional treatments.

In the field of antimicrobial research, a recent investigation (Bioorganic Chemistry, 2024) explored the structure-activity relationship of 667901-44-2 derivatives against drug-resistant bacterial strains. The study identified several analogs with improved potency against methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) in the low micromolar range. Molecular docking simulations suggested that these compounds interfere with bacterial cell wall biosynthesis by targeting penicillin-binding proteins.

Pharmacokinetic studies of 3-methanesulfonyl-N-methylbenzene-1-sulfonamide have also advanced significantly. A 2024 preclinical trial reported in European Journal of Pharmaceutical Sciences demonstrated favorable absorption and distribution profiles in rodent models, with good blood-brain barrier penetration. This property makes the compound particularly interesting for central nervous system targets, and several research groups are currently investigating its potential in neurodegenerative disease models.

The synthetic accessibility of 667901-44-2 has been improved through recent methodological developments. A green chemistry approach published in ACS Sustainable Chemistry & Engineering (2023) described a one-pot synthesis with 85% yield using water as the primary solvent. This advancement addresses previous challenges in large-scale production and enhances the compound's viability for further pharmaceutical development.

Looking forward, the versatility of 3-methanesulfonyl-N-methylbenzene-1-sulfonamide as a chemical scaffold continues to attract research attention. Current investigations are exploring its application in PROTAC (proteolysis targeting chimera) design, where its sulfonamide moiety serves as an effective linker between target-binding and E3 ligase-recruiting elements. Preliminary results from these studies show promise in targeted protein degradation strategies for previously "undruggable" targets.